Cas no 1354011-20-3 ([(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester)

[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester is a chiral intermediate widely used in the synthesis of biologically active compounds, particularly in pharmaceutical research. Its key advantages include a stereospecific (R)-configuration, which is critical for enantioselective synthesis, and the presence of both a protected amine (Boc group) and a free primary amine, enabling selective functionalization. The tert-butyl ester offers stability under various reaction conditions while allowing facile deprotection when needed. This compound is valuable in the development of receptor-targeting molecules, such as dopamine or serotonin modulators, due to its pyrrolidine scaffold. Its high purity and well-defined stereochemistry make it a reliable building block for complex organic syntheses.
[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester structure
1354011-20-3 structure
Product Name:[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
CAS No:1354011-20-3
MF:C11H23N3O2
MW:229.319222688675
CID:2159594
Update Time:2025-06-07

[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • [(R)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
    • (R)-tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)carbamate
    • AM96394
    • [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]carbamic acid tert-butyl ester
    • [(R)-1-(2-aminoethyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester
    • [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
    • Inchi: 1S/C11H23N3O2/c1-11(2,3)16-10(15)13-9-4-6-14(8-9)7-5-12/h9H,4-8,12H2,1-3H3,(H,13,15)/t9-/m1/s1
    • InChI Key: PKZNRWXXQOCUAX-SECBINFHSA-N
    • SMILES: O(C(C)(C)C)C(N[C@H]1CN(CCN)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Topological Polar Surface Area: 67.6

[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester Pricemore >>

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